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Compound of Interest

Compound Name: 7-Methyl-3-octyne

Cat. No.: B1605108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 7-Methyl-3-octyne. Due to the limited availability of detailed experimental

protocols in publicly accessible literature, this document focuses on the fundamental

characteristics of the compound and presents its structural information.

Chemical Properties and Identifiers
7-Methyl-3-octyne is an internal alkyne, a class of hydrocarbons characterized by a carbon-

carbon triple bond. The placement of this triple bond at the third carbon position and a methyl

group at the seventh position defines its specific structure and chemical reactivity.

A summary of its key identifiers and properties is presented in the table below for easy

reference and comparison.
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Property Value

IUPAC Name 7-methyloct-3-yne

Molecular Formula C₉H₁₆[1][2][3]

Molecular Weight 124.22 g/mol [1][2][3][4]

CAS Registry Number 37050-06-9[1][3]

SMILES CCC#CCCC(C)C[5][6]

InChIKey
ZDXUMWBWHSCWBK-UHFFFAOYSA-N[1][3]

[5][6]

Boiling Point 148 °C[5]

Density 0.76 g/cm³

Refractive Index 1.4280

Structural Formula
The structural formula of 7-Methyl-3-octyne is depicted below. The diagram illustrates the

eight-carbon chain with a triple bond originating at the third carbon and a methyl substituent on

the seventh carbon.
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Structural formula of 7-Methyl-3-octyne.

Experimental Data and Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1605108?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While spectroscopic data for 7-Methyl-3-octyne, including Infrared (IR) and Mass

Spectrometry (MS), are referenced in chemical databases, detailed experimental protocols for

the synthesis and analysis of this specific compound are not readily available in the surveyed

public domain literature.[1][3] The procurement of this compound is primarily through chemical

suppliers.

For researchers interested in the synthesis of similar alkynes, general synthetic routes often

involve the alkylation of smaller terminal alkynes. For instance, a plausible, though not

specifically documented for this compound, synthetic pathway could involve the deprotonation

of a terminal alkyne with a strong base to form an acetylide anion, followed by nucleophilic

substitution with an appropriate alkyl halide.

Due to the absence of specific experimental workflows or signaling pathway information related

to 7-Methyl-3-octyne in the available literature, further diagrams using the DOT language are

not applicable at this time. Researchers are advised to consult specialized chemical synthesis

journals and patents for potential analogous procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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